1-Methyl Xanthine-d3 1-Methyl Xanthine-d3
Brand Name: Vulcanchem
CAS No.: 1216430-61-3
VCID: VC0020692
InChI: InChI=1S/C6H6N4O2/c1-10-5(11)3-4(8-2-7-3)9-6(10)12/h2H,1H3,(H,7,8)(H,9,12)/i1D3
SMILES: CN1C(=O)C2=C(NC1=O)N=CN2
Molecular Formula: C6H6N4O2
Molecular Weight: 169.158

1-Methyl Xanthine-d3

CAS No.: 1216430-61-3

Cat. No.: VC0020692

Molecular Formula: C6H6N4O2

Molecular Weight: 169.158

* For research use only. Not for human or veterinary use.

1-Methyl Xanthine-d3 - 1216430-61-3

Specification

CAS No. 1216430-61-3
Molecular Formula C6H6N4O2
Molecular Weight 169.158
IUPAC Name 1-(trideuteriomethyl)-3,7-dihydropurine-2,6-dione
Standard InChI InChI=1S/C6H6N4O2/c1-10-5(11)3-4(8-2-7-3)9-6(10)12/h2H,1H3,(H,7,8)(H,9,12)/i1D3
Standard InChI Key MVOYJPOZRLFTCP-FIBGUPNXSA-N
SMILES CN1C(=O)C2=C(NC1=O)N=CN2

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